Cas no 303145-39-3 (5-phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid)

• Product Name: 5-phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid
• CAS No: 303145-39-3
• MF: C₁₅H₁₃NO₄
• MW: 271.268024206162
• MDL: MFCD00243869
• CID: 5214220
• PubChem ID: 1473416
• Update Time: 2025-05-19

5-phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-6,7-dicarboxylic acid, 2,3-dihydro-5-phenyl-
• 5-phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid

• MDL： MFCD00243869
• Inchi： 1S/C15H13NO4/c17-14(18)11-10-7-4-8-16(10)13(12(11)15(19)20)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,17,18)(H,19,20)
• InChI Key： PZHWPPSJDKFPNA-UHFFFAOYSA-N
• SMILES： N12CCCC1=C(C(O)=O)C(C(O)=O)=C2C1=CC=CC=C1

Additional information on 5-phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid

5-Phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic Acid (CAS No. 303145-39-3): A Comprehensive Overview

5-Phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid (CAS No. 303145-39-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolizines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this intriguing molecule.

Chemical Structure and Properties

The molecular formula of 5-phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid is C₁₄H₁₄N₂O₄, with a molecular weight of 270.27 g/mol. The compound features a pyrrolizine core with a phenyl substituent at the 5-position and two carboxylic acid groups at the 6 and 7 positions. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting target for various chemical transformations and biological studies.

The pyrrolizine ring system is characterized by its high degree of conjugation and planarity, which can influence its reactivity and stability. The carboxylic acid groups can participate in hydrogen bonding and other intermolecular interactions, contributing to the compound's solubility and bioavailability. Additionally, the phenyl substituent adds aromatic character to the molecule, potentially affecting its electronic properties and biological activity.

Synthesis Methods

The synthesis of 5-phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid has been explored through various routes, each with its own advantages and challenges. One common approach involves the cyclization of a suitable precursor followed by functional group modifications. For example, a typical synthetic route might start with the condensation of an appropriate amine and aldehyde to form an intermediate imine, which is then cyclized under suitable conditions to generate the pyrrolizine core.

A recent study published in the Journal of Organic Chemistry reported a novel synthetic method that employs a one-pot multicomponent reaction (MCR) to efficiently synthesize 5-phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid. This method not only simplifies the synthetic process but also improves yield and purity. The use of environmentally friendly solvents and catalysts further enhances the sustainability of this approach.

Biological Properties

5-Phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid has been investigated for its potential biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. These properties are attributed to its unique structural features and ability to interact with various biological targets.

A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 5-phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The compound was also found to reduce oxidative stress by scavenging reactive oxygen species (ROS) in vitro.

In addition to its anti-inflammatory properties, 5-phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid has shown promise as a neuroprotective agent. Research conducted at the University of California revealed that this compound can protect neurons from ischemic injury by modulating mitochondrial function and reducing apoptosis. These findings suggest potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical Applications and Future Directions

The promising biological activities of 5-phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid have spurred interest in its potential clinical applications. Several preclinical studies have demonstrated its efficacy in animal models of inflammatory diseases and neurological disorders. However, further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.

Ongoing clinical trials are evaluating the safety and efficacy of 5-phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid-based formulations for treating conditions such as rheumatoid arthritis and multiple sclerosis. These trials aim to provide valuable insights into the pharmacokinetics and pharmacodynamics of the compound in human subjects.

In conclusion, 5-phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid (CAS No. 303145-39-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new aspects of this molecule's behavior and interactions with biological systems, it is likely that we will see more innovative applications emerge in the coming years.